Cas no 38366-04-0 (Indeno[1,2,3-ij]isoquinoline,4,5,6,9-tetramethoxy-)

Indeno[1,2,3-ij]isoquinoline,4,5,6,9-tetramethoxy- structure
38366-04-0 structure
Product Name:Indeno[1,2,3-ij]isoquinoline,4,5,6,9-tetramethoxy-
CAS No:38366-04-0
MF:C19H17NO4
MW:323.342585325241
CID:320498
Update Time:2024-02-29

Indeno[1,2,3-ij]isoquinoline,4,5,6,9-tetramethoxy- Chemical and Physical Properties

Names and Identifiers

    • Indeno[1,2,3-ij]isoquinoline,4,5,6,9-tetramethoxy-
    • Rufescin
    • Rufescine
    • 4,5,6,9-Tetramethoxyindeno[1,2,3-ij]isoquinoline
    • Indeno[1,2,3-ij]isoquinoline, 4,5,6,9-tetramethoxy-
    • Inchi: 1S/C19H17NO4/c1-21-10-5-6-11-13(9-10)16-14-12(7-8-20-16)17(22-2)19(24-4)18(23-3)15(11)14/h5-9H,1-4H3
    • InChI Key: NEFBDVHXWZXSMU-UHFFFAOYSA-N
    • SMILES: C12C3C(C4C1=C(C(OC)=C(OC)C=4OC)C=CN=2)=CC=C(OC)C=3

Computed Properties

  • Exact Mass: 323.11581
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • XLogP3: 1.273

Experimental Properties

  • PSA: 49.81

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